2-{4-[(6-ethyl-2-oxo-2H-chromen-4-yl)methyl]-1-piperazinyl}-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[4-[(6-ethyl-2-oxochromen-4-yl)methyl]piperazin-1-yl]-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C25H28FN3O3/c1-3-18-5-7-23-21(12-18)19(13-25(31)32-23)15-28-8-10-29(11-9-28)16-24(30)27-20-6-4-17(2)22(26)14-20/h4-7,12-14H,3,8-11,15-16H2,1-2H3,(H,27,30)
• InChI Key: UNLKCIUKHCHPPM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)CC(=O)NC4=CC(=C(C=C4)C)F
• Molecular Formula: C25H28FN3O3
• Molecular Weight: 437.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-{4-[(6-ethyl-2-oxo-2H-chromen-4-yl)methyl]-1-piperazinyl}-N-(3-fluoro-4-methylphenyl)acetamide" often involves multi-step chemical reactions that incorporate the piperazine unit to enhance aqueous solubility and improve oral absorption. For example, Shibuya et al. (2018) describe the discovery of a clinical candidate compound where the insertion of a piperazine unit significantly improved the compound's solubility and absorption profile, suggesting a similar strategy could be applied to the synthesis of the compound (Shibuya et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds incorporating elements like 2H-chromen, piperazine, and fluoro-methylphenyl groups has been analyzed to understand their binding affinities and activities against various biological targets. For instance, Mehta et al. (2019) synthesized a series of compounds with a detailed molecular docking study, indicating the potential of such structures in binding to specific targets with significant antimicrobial and anticancer activities (Mehta et al., 2019).

Chemical Reactions and Properties

The chemical reactivity and properties of similar compounds are characterized by their interactions and transformations under various conditions. For example, the synthesis and functional activity of derivatives have been studied to understand their selective receptor agonist properties, indicating the impact of specific substituents on chemical reactivity and biological activity (Matulenko et al., 2004).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, are crucial for the compound's application in pharmaceutical formulations. Studies on related compounds have shown the importance of structural modifications, such as the introduction of piperazine units, in enhancing these physical properties to improve drug-like characteristics (Shibuya et al., 2018).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards various reagents, are determined by the compound's functional groups. The presence of the acetamide group, for example, influences the compound's reactivity and interactions with biological molecules, offering insights into its mechanism of action and potential therapeutic applications (Sekhar et al., 2008).